Cas no 42498-32-8 (N-(tert-Butyl)-4-methylbenzamide)

N-(tert-Butyl)-4-methylbenzamide Properties

Names and Identifiers

• N-(tert-Butyl)-4-methylbenzamide
• N-tert-butyl-4-methylbenzamide
• AC1LB5X7
• AC1Q2JT7
• ACMC-209jpo
• ARONIS019354
• CTK4I6309
• N-tert-butyl 4-methylbenzamide
• N-tert-butyl-4-toluamide
• N-tert-butyl-p-toluamide
• p-MeC6H4CONHC(Me)3
• p-methyl-N-t-butylbenzamide
• ST013969
• SureCN2264435
• 42498-32-8
• EU-0036464
• HMS1609G12
• CS-0206756
• N-tert-Butyl-4-methylbenzamide
• BS-23809
• DTXSID60341921
• N-TERT-BUTYL-4-METHYL-BENZAMIDE
• DA-05936
• SR-01000416271
• STK096934
• AKOS000486184
• Benzamide, N-(1,1-dimethylethyl)-4-methyl-
• MFCD00463097
• n-t-butyl-4-methylbenzamide
• SR-01000416271-1
• SCHEMBL2264435
• +Expand

• MDL： MFCD00463097
• InChIKey： BHVOUXZTZXPBQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO/c1-9-5-7-10(8-6-9)11(14)13-12(2,3)4/h5-8H,1-4H3,(H,13,14)
• SMILES： CC1=CC=C(C=C1)C(=O)NC(C)(C)C

Computed Properties

• Exact Mass: 191.13111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.131014166g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1